Cas no 104939-16-4 (2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one)

2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one is a cyclohexenone derivative with notable applications in agrochemical synthesis, particularly as an intermediate in the production of herbicides. Its structural features, including the ethoxyimino and ethylsulfonyl functional groups, contribute to its reactivity and selectivity in chemical transformations. The compound’s stability under controlled conditions and its compatibility with further functionalization make it a valuable precursor in specialized synthetic routes. Its 3-hydroxy-2-cyclohexen-1-one core also offers potential for derivatization, enabling the development of biologically active molecules. This compound is primarily utilized in research and industrial settings where precise chemical modifications are required for advanced agrochemical formulations.

2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one structure

104939-16-4 structure

Product Name:2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one

CAS No:104939-16-4

MF:C₁₇H₂₉NO₅S

MW:359.480864286423

CID:165906

PubChem ID:135565470

Update Time:2025-06-07

2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Cyclohexen-1-one,2-[1-(ethoxyimino)butyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-
- 2-[1-(ethoxyamino)butylidene]-5-(2-ethylsulfonylpropyl)cyclohexane-1,3-dione
- 2-[1-(ethoxyamino)butylidene]-5-[2-(ethylsulfonyl)propyl]cyclohexane-1,3-dione
- AC1L4EVH
- AC1Q6TLF
- ACMC-20coci
- AR-1D6428
- CTK4A3492
- Sethoxydimsulfone
- Sethoxydim sulfone
- 104939-16-4
- WRH4PPE5HM
- SETHOXYDIM SULFONE, (+/-)-
- UNII-WRH4PPE5HM
- 2-CYCLOHEXEN-1-ONE, 2-(1-(ETHOXYIMINO)BUTYL)-5-(2-(ETHYLSULFONYL)PROPYL)-3-HYDROXY-
- 2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one
- Inchi： 1S/C17H29NO5S/c1-5-8-14(18-23-6-2)17-15(19)10-13(11-16(17)20)9-12(4)24(21,22)7-3/h12-13,19H,5-11H2,1-4H3/b18-14+
- InChI Key： AZJOVWWMIUKTHY-NBVRZTHBSA-N
- SMILES： S(CC)(C(C)CC1CC(C(/C(/CCC)=N/OCC)=C(C1)O)=O)(=O)=O

Computed Properties

Exact Mass: 359.17677
Monoisotopic Mass: 359.177
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 9
Complexity: 569
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 101Å²

Experimental Properties

Density: 1.142
Boiling Point: 513.3°C at 760 mmHg
Flash Point: 264.2°C
Refractive Index: 1.5
PSA: 89.54
LogP: 3.81490

2-1-(Ethoxyimino)butyl-5-2-(ethylsulfonyl)propyl-3-hydroxy-2-cyclohexen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E205100-10mg	2-[1-(Ethoxyimino)butyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-2-cyclohexen-1-one	104939-16-4	10mg	$190.00	2023-05-18
TRC	E205100-50mg	2-[1-(Ethoxyimino)butyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-2-cyclohexen-1-one	104939-16-4	50mg	$873.00	2023-05-18
TRC	E205100-100mg	2-[1-(Ethoxyimino)butyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-2-cyclohexen-1-one	104939-16-4	100mg	$1499.00	2023-05-18
TRC	E205100-500mg	2-[1-(Ethoxyimino)butyl]-5-[2-(ethylsulfonyl)propyl]-3-hydroxy-2-cyclohexen-1-one	104939-16-4	500mg	$ 7600.00	2023-09-07